Cas no 1552087-53-2 (2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol)

• Product Name: 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol
• CAS No: 1552087-53-2
• Molecular Formula: C₁₁H₁₆FNO
• Molecular Weight: 197.24924659729
• CID: 5920067
• PubChem ID: 83930925

2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol Properties

Names and Identifiers

• 2-(aminomethyl)-4-(4-fluorophenyl)butan-1-ol
• EN300-1848896
• 1552087-53-2

• InChIKey： OFIHPCNEUIYEIN-UHFFFAOYSA-N
• Inchi： 1S/C11H16FNO/c12-11-5-3-9(4-6-11)1-2-10(7-13)8-14/h3-6,10,14H,1-2,7-8,13H2
• SMILES： FC1C=CC(=CC=1)CCC(CO)CN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 197.121592296g/mol
• Heavy Atom Count: 14
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines